4-Bromo-3-methoxy-1H-indazole

• IUPAC Name: 4-bromo-3-methoxy-1H-indazole
• InChI: InChI=1S/C8H7BrN2O/c1-12-8-7-5(9)3-2-4-6(7)10-11-8/h2-4H,1H3,(H,10,11)
• InChI Key: DIGXMSCAORNNLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=NNC2=C1C(=CC=C2)Br
• Molecular Formula: C8H7BrN2O
• DSSTOX Substance ID: DTXSID30733117
• Molecular Weight: 227.06 g/mol
• CAS RN: 938061-94-0

Description

4-Bromo-3-methoxy-1H-indazole is a chemical compound with the molecular formula C8H7BrN2O. It has a molecular weight of 227.06 g/mol.

Synthesis Analysis

Indazole derivatives, including 4-Bromo-3-methoxy-1H-indazole, have been synthesized using various methods. These methods include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines.

Molecular Structure Analysis

The molecular structure of 4-Bromo-3-methoxy-1H-indazole consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring. The InChI code for this compound is 1S/C8H7BrN2O/c1-12-8-7-5(9)3-2-4-6(7)10-11-8/h2-4H,1H3,(H,10,11).

Physical And Chemical Properties Analysis

4-Bromo-3-methoxy-1H-indazole is a solid at room temperature. It has a molecular weight of 227.06 g/mol, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1. The topological polar surface area is 37.9 Ų.

Scientific Research Applications

Synthesis of Novel Pharmaceuticals

4-Bromo-3-methoxy-1H-indazole serves as a key intermediate in the synthesis of various pharmaceutical compounds. .

Anticancer Research

Indazole derivatives, including 4-Bromo-3-methoxy-1H-indazole, are explored for their anticancer properties. .

Anti-inflammatory and Antibacterial Applications

This compound is also investigated for its potential use in anti-inflammatory and antibacterial medications. .

Neuroprotective Therapies

Indazoles are studied for their neuroprotective effects. .

Enzyme Inhibition for Metabolic Disorders

The compound is a candidate for the synthesis of enzyme inhibitors that can treat metabolic disorders. .

Synthesis routes and methods

Procedure details

To a stirring solution of 4-Bromo-3-methoxy-indazole-1-carboxylic acid ethyl ester CLXXXV (1.27 g, 4.14 mmol) in THF (28 ml) and H2O (9 ml) was added LiOH (397 mg, 16.6 mmol). The reaction mixture was stirred at reflux for 2 hours then at room temperature for 15 hours. The mixture was concentrated. The residue was diluted with EtOAc (50 ml), washed with HCl (1M) and brine, dried over MgSO4, filtered and concentrated affording 4-Bromo-3-methoxy-1H-indazole CLXXXVI as an off-white solid (98% yield), which was used without further purification in the next step.